Cas no 20933-67-9 (2-Thioxothiazolidine-4-carboxylic Acid)

• Product Name: 2-Thioxothiazolidine-4-carboxylic Acid
• CAS No: 20933-67-9
• MF: C₄H₅NO₂S₂
• MW: 163.21799826622
• CID: 825251
• PubChem ID: 3034757
• Update Time: 2025-06-24

2-Thioxothiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Thioxothiazolidine-4-carboxylic Acid
• 2-Thioxothiazolidine
• 2-sulfanylidene-1,3-thiazolidine-4-carboxylic acid
• Thiazolidine-2-thione-4-carboxylic Acid
• 2-Thioxo-4-thiazolidinecarboxylic acid
• 2-sulfanylidene-1, 3-thiazolidine-4-carboxylic acid
• (R)-Thiazolidine-2-thione-4-carboxylic Acid
• CHEBI:166452
• VU0421976-2
• 2-Thioxo-1,3-thiazolidine-4-carboxylic acid #
• DTXSID20943223
• 2-thiazolidinethione-4-carboxylic acid
• (R)-2-Thioxo-4-thiazolidinecarboxylic Acid
• 2-sulanylidene-1,3-thiazolidine-4-carboxylic acid
• FT-0675200
• SB45095
• J-013727
• 4-Thiazolidinecarboxylic acid, 2-thioxo-
• AKOS016328777
• AKOS002298899
• SCHEMBL3892885
• 2-Thiothiazolidine-4-carboxylic acid
• 4-carboxythiazolidine-2-thione
• 2-mercaptothiazoline-4-carboxylic acid
• 20933-67-9
• F3339-0170

• Inchi： 1S/C4H5NO2S2/c6-3(7)2-1-9-4(8)5-2/h2H,1H2,(H,5,8)(H,6,7)
• InChI Key： SQUOCHQOQMZGQP-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)O)C1)=S

Computed Properties

• Exact Mass: 162.97600
• Monoisotopic Mass: 162.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.65
• Melting Point: 170-172°C
• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.717
• PSA: 106.72000
• LogP: 0.38970

2-Thioxothiazolidine-4-carboxylic Acid Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 2-Thioxothiazolidine-4-carboxylic Acid

2-Thioxothiazolidine-4-Carboxylic Acid (CAS No. 20933-67-9): A Multifunctional Scaffold in Chemical and Biological Research

The 2-Thioxothiazolidine-4-carboxylic acid, identified by the CAS No. 20933-67-9, is a structurally unique organic compound with significant applications in medicinal chemistry, pharmacology, and materials science. Its molecular formula, C₅H₅NOS₂, reveals a fused thiazolidine ring system substituted with a thioxo (C=S) group at position 2 and a carboxylic acid moiety at position 4. This configuration imparts exceptional versatility, enabling its use as a precursor for synthesizing bioactive molecules, pharmaceutical intermediates, and advanced functional materials.

Recent studies highlight the compound’s role in antioxidant and anti-inflammatory drug development. Researchers at the University of Tokyo demonstrated that derivatives of this scaffold exhibit potent scavenging activity against reactive oxygen species (ROS), particularly in models of neurodegenerative diseases. The thioxothiazolidine core was found to stabilize mitochondrial membranes by forming covalent interactions with lipid peroxides, a mechanism validated through mass spectrometry and electron paramagnetic resonance (EPR) spectroscopy.

In the realm of cancer therapeutics, investigations by the European Institute of Chemistry revealed that certain analogs of this compound induce apoptosis in triple-negative breast cancer cells via modulation of the Bcl-2 family proteins. A 2023 study published in Nature Communications showed that conjugation with polyethylene glycol (PEG) enhances its tumor-targeting efficiency by exploiting the enhanced permeability and retention (EPR) effect. This advancement underscores its potential for targeted drug delivery systems.

Synthetic chemists have optimized the preparation of this compound through environmentally benign protocols. Traditional methods involving thiourea condensation with β-keto esters often require harsh conditions, but recent advances leverage microwave-assisted synthesis under solvent-free conditions. A team at MIT reported a yield improvement from 65% to 91% using solid-phase peptide synthesis techniques, significantly reducing waste generation while maintaining product purity.

Beyond pharmaceuticals, the compound’s sulfur-containing heterocyclic structure